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Physicochemical Characteristics of Veratric
Acid

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Veratric Acid

Cat. No.: S583083

Property Value / Description

IUPAC Name 3,4-Dimethoxybenzoic acid [1]
CAS Registry Number 93-07-2 [2]

Molecular Formula CI9H1004 [2] [1]

Molecular Weight 182.17 g/mol [2] [1]

Melting Point 179-182 °C (lit.) [2]

Boiling Point 275.56°C (estimate) [2]
Appearance White to pale yellow crystalline powder [3] [2]
Water Solubility Slightly soluble (0.5g/L) [2]
pKa 4.35 (Predicted) [2]

log P 1.610 [2]
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Experimental Analysis via Terahertz Time-Domain
Spectroscopy

For researchers requiring deep molecular-level analysis, Terahertz Time-Domain Spectroscopy (THz-TDS) is
a powerful technique. The following diagram outlines the workflow for characterizing veratric acid using

this method.

Click to download full resolution via product page

Experimental and computational workflow for veratric acid analysis.

Detailed Experimental Protocol
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This protocol is adapted from a study analyzing veratric acid and the structurally similar vanillic acid [3].

e Sample Preparation

o Material: Obtain veratric acid with high purity (e.g., 99%) [3].

o Preparation: Gently grind the crystalline powder using an agate mortar and pestle to achieve
fine particles [3].

o Pelletization: Weigh approximately 200 mg of the ground powder and compress it under 2-3
MPa for 2-3 minutes into a smooth, crack-free pellet about 13 mm in diameter and 1-1.3 mm
thick [3].

e Terahertz Time-Domain Spectroscopy (THz-TDS)

o Instrumentation: Use a THz-TDS system equipped with a photoconductive antenna emitter
and detector [3].

o Measurement: Acquire time-domain waveforms for both the sample pellet and a reference
(empty chamber or pure polyethylene pellet) under a dry air purge to minimize water vapor
interference [3].

o Spectral Range: Collect data in the 0.5-3.0 THz frequency range [3].

e Data Processing

o Transformation: Apply a Fast Fourier Transform (FFT) to the recorded time-domain signals to
convert them into frequency-domain spectra [3].

o Calculation: Extract the absorption coefficient using the formula: Absorbance(w) =
lg(|Eref(w)/Esam(w) | %), where Eref (w) is the reference electric field and Esam(w) is
the sample electric field [3].

Theoretical Computational Methods

o Software: Perform solid-state Density Functional Theory (ss-DFT) calculations using software like
CP2K [3].

¢ Functional & Basis Set: Use the PBE functional with Grimme's D3 dispersion correction (PBE-D3)
and the 6-311G basis set, which has been shown to be suitable for modeling veratric acid [3].

e Objective: The calculations generate a theoretical terahertz absorption spectrum. By comparing it
with the experimental data, researchers can assign the observed absorption peaks to specific
vibrational modes of the crystal lattice [3].

Advanced Analysis of Intermolecular Interactions
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Beyond spectral comparison, the combined THz-TDS and ss-DFT approach enables deeper analysis:

¢ Visualization: Use methods like the Interaction Region Indicator (IRI) to visualize and analyze the
types, strengths, and locations of weak intermolecular interactions (e.g., hydrogen bonds, van der
Waals forces) within the crystal structure [3].

e Chemical Substitution: This methodology is particularly effective for analyzing subtle differences
between similar compounds. For example, the only structural difference between veratric acid and
vanillic acid is the substitution of a methoxy group (-OCH?s) in veratric acid for a hydroxyl group (-OH)
in vanillic acid, which leads to their distinct terahertz “fingerprint” spectra [3].

Key Takeaways for Researchers

¢ Fingerprint Identification: The distinct absorption peaks in the 0.5-3.0 THz range serve as a
fingerprint for identifying and characterizing veratric acid in solid-state applications [3].

e Technique Synergy: The combination of experimental THz-TDS and theoretical ss-DFT calculations
is a robust method for molecular-level analysis, providing insights into crystal structure and
intermolecular interactions that are crucial for drug design and formulation [3].

e Purity is Critical: The experimental results are highly dependent on the purity and crystalline form of
the sample, so using high-purity materials and standardized preparation protocols is essential [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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